Cas no 2171285-82-6 ((2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid
• CAS No: 2171285-82-6
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6547130
• PubChem ID: 165817100
• Update Time: 2025-06-11

(2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid
• (2S)-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-hydroxybutanoic acid
• EN300-1571900
• 2171285-82-6

• Inchi： 1S/C23H26N2O7/c1-31-13-19(21(27)24-11-10-20(26)22(28)29)25-23(30)32-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-20,26H,10-13H2,1H3,(H,24,27)(H,25,30)(H,28,29)/t19-,20-/m0/s1
• InChI Key： ICAMNZXVJHIQCH-PMACEKPBSA-N
• SMILES： O(C(N[C@@H](COC)C(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid

Introduction to (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid (CAS No. 2171285-82-6)

(2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid (CAS No. 2171285-82-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound is characterized by its intricate molecular architecture, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a methoxy substituent. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of peptides and other biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis to temporarily mask the amino group of an amino acid, preventing unwanted side reactions during the coupling process. The removal of the Fmoc group can be achieved under mild conditions, typically using a base such as piperidine, which makes it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of the methoxy substituent in the compound further enhances its solubility and stability, making it suitable for various biochemical assays and pharmaceutical applications.

Recent research has highlighted the potential of (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with enhanced pharmacological properties. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but often exhibit improved stability and bioavailability. This makes them attractive candidates for the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptidomimetic synthesis, (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The methoxy substituent in this compound can be designed to facilitate controlled release of the active drug, thereby improving its therapeutic efficacy and reducing side effects. This approach has shown promise in preclinical studies, where it was observed that the prodrug form of this compound exhibited enhanced cellular uptake and sustained drug release.

The synthesis of (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. The use of advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods has significantly improved the efficiency and yield of this process. For example, a recent study published in Organic Letters reported a high-yielding route for the synthesis of this compound using palladium-catalyzed coupling reactions. This method not only reduced the number of steps required but also minimized byproduct formation, making it more environmentally friendly and cost-effective.

The physicochemical properties of (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior, which are crucial for understanding its biological activity and optimizing its use in pharmaceutical applications.

In conclusion, (2S)-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-hydroxybutanoic acid (CAS No. 2171285-82-6) is a versatile compound with significant potential in medicinal chemistry and biochemistry. Its unique structural features make it an ideal candidate for the development of novel therapeutic agents, particularly in the areas of peptidomimetic design and prodrug formulation. Ongoing research continues to explore new applications and synthetic strategies for this compound, further highlighting its importance in modern drug discovery efforts.